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An In-depth Technical Guide to the Physical and Chemical Properties of Calaverite

Abstract

Calaverite (AuTez), a gold telluride mineral, is a significant, albeit uncommon, ore of gold.[1]
First identified in Calaveras County, California, in 1861, this mineral presents unique chemical
and physical characteristics that are of considerable interest to researchers, geologists, and
metallurgical professionals.[1][2] Its refractory nature in conventional gold extraction processes
necessitates a thorough understanding of its properties for the development of efficient
processing techniques.[3][4] This guide provides a comprehensive overview of the core
physical and chemical properties of calaverite, details common experimental protocols for its
characterization, and presents visual workflows for its analysis and transformation.

Chemical Properties and Composition
Calaverite is primarily composed of gold and tellurium, with an idealized chemical formula of
AuTez.[3][5] This corresponds to approximately 43.6% gold and 56.4% tellurium by weight.[2][3]

Compositional Variations:

 Silver Content: A notable characteristic of calaverite is the common substitution of gold by
silver (Ag).[3] This substitution can be up to approximately 3% by weight.[1][6][7]

o Relationship to other Tellurides: Calaverite is closely related to other gold-silver tellurides like
sylvanite ((Ag,Au)Tez) and krennerite (AuTez), which have different crystal structures and
typically higher silver content.[1][7][8]
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Reactivity and Solubility:

o Acid Treatment: Calaverite is insoluble in water and weak acids.[3] It decomposes in nitric
acid, leaving behind a residue of spongy gold.[3][9] The mineral dissolves in hot,
concentrated sulfuric acid, producing a characteristic red solution of tellurium and a spongy
mass of gold.[1][7][10]

o Thermal Decomposition: When heated in the presence of air to temperatures above 470°C,
calaverite decomposes to yield metallic gold and tellurium dioxide (TeOz2).[3]

o Oxidation: In natural geological settings, calaverite undergoes oxidation to form native gold,
tellurium oxides, and other secondary telluride minerals.[3]

o Cyanidation Behavior: The extraction of gold from calaverite using standard cyanidation
processes is notably inefficient.[4][11] This refractory behavior is attributed to the formation
of a passivating film of tellurium dioxide (TeO:z) or hydrated tellurous acid (H2TeOs) on the
mineral's surface, which inhibits the dissolution of gold.[4][12][13] Research has shown that
leaching rates can be improved by using high concentrations of lime (calcium oxide) in
conjunction with lead nitrate and oxygen injection.[4][13]

Table 1: Chemical Properties of Calaverite
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Property Description Source(s)

Chemical Formula AuTez [2][3][5]1[6]

» ~43.6% Gold (Au), ~56.4%
Ideal Composition _ [21[3]
Tellurium (Te)

Common Impurities Silver (Ag), substituting for Au [2][3][6]

Insoluble in water and weak
B acids. Decomposes in nitric
Solubility ] ) [L131[71[9]
acid. Soluble in hot,

concentrated sulfuric acid.

o _ Slow dissolution rate due to
Reactivity with Cyanide o [41[12][13]
surface passivation.

N Decomposes in air above
Thermal Stability 470°C [3]

Physical and Crystallographic Properties

Calaverite possesses a distinct set of physical properties that aid in its identification. It is a
dense, brittle mineral with a metallic luster.[2][3][5]

Table 2: Physical Properties of Calaverite
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Property Value | Description Source(s)
Color Brass-yellow to silver-white [L1121131[5][6]
Luster Metallic [111211315][8]
Streak Greenish to yellowish-gray [2113115][6]
Mohs Hardness 25-3 [211315116][14]
Specific Gravity 9.1-9.4 [213105]
Cleavage None to poor [L1121131[711°]
Fracture Uneven to sub-conchoidal [11121131[7]
Tenacity Brittle (21131171191
Transparency Opaque [2](31[8][15]

Crystallography: Calaverite crystallizes in the monoclinic system, typically forming bladed or

prismatic crystals that can be striated.[1][3][5] A key feature of its structure is an

incommensurate modulation, where atomic positions show periodic distortions that do not

perfectly align with the main crystal lattice, a subject of significant crystallographic study.[3]

Table 3: Crystallographic Data for Calaverite

Parameter Value Source(s)
Crystal System Monoclinic [L112][31[5][16]
Space Group C2/m [1112]

Unit Cell Parameters

a=719A b=44A c=5.08
A; B=90.3°

[1]2]

Crystal Habit

Bladed, slender striated
prisms; also massive and

granular

[31051(7]

Twinning

Common on {110}

[21[15]
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Experimental Protocols

The characterization of calaverite involves a range of analytical techniques, from classical
chemical tests to modern instrumental methods.

Protocol 3.1: Mineral Identification via Blowpipe Analysis A traditional method for preliminary
identification of telluride minerals.

o A small, representative fragment of the suspected calaverite is placed on a charcoal block.
» A blowpipe flame is directed onto the fragment.

» Observation: Calaverite will fuse easily. The presence of tellurium imparts a bluish-green
color to the flame. Upon continued heating, the mineral decomposes, leaving behind a small,
yellow globule of metallic gold.[9][17]

o Safety: This procedure should be performed in a well-ventilated area with appropriate safety
glasses.

Protocol 3.2: X-ray Diffraction (XRD) for Structural Analysis XRD is the definitive method for
determining the crystal structure and identifying the mineral phase.

o Sample Preparation: A small sample of calaverite is ground into a fine, homogeneous
powder using an agate mortar and pestle.

e Mounting: The powder is packed into a sample holder, ensuring a flat, smooth surface.

o Data Acquisition: The sample is placed in a powder diffractometer. X-rays (commonly Cu Ka
radiation) are directed at the sample, and the diffraction pattern is recorded over a range of
20 angles.

o Data Analysis: The resulting diffractogram (a plot of intensity vs. 20) is analyzed. The peak
positions are compared to a database (e.g., the JCPDS-ICDD) to confirm the identity of
calaverite.[18] The precise lattice parameters can be determined through Rietveld refinement
of the pattern.[19]

Protocol 3.3: Electron Probe Microanalysis (EPMA) for Chemical Composition EPMA is used
for quantitative chemical analysis of the mineral on a microscopic scale.
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o Sample Preparation: A sample of calaverite, typically within a polished ore section or thin
section, is coated with a thin layer of carbon to ensure electrical conductivity.

e Analysis: The sample is placed in the EPMA instrument. A focused beam of high-energy
electrons is directed at a specific point on the mineral surface.

» Signal Detection: The electron beam excites the atoms in the sample, causing them to emit
characteristic X-rays. The wavelengths and intensities of these X-rays are measured by
wavelength-dispersive spectrometers.

o Quantification: The measured X-ray intensities are compared to those obtained from
standards of known composition. This allows for the precise quantification of the elemental
composition (Au, Te, Ag, etc.) at the analyzed point.[18]

Protocol 3.4: Hydrothermal Transformation Experiment This protocol simulates the natural
alteration of calaverite to gold.

Reactants: Grains of natural calaverite (e.g., ~100 um in size) are placed in a reaction vessel
(e.g., a Teflon-lined autoclave).

e Fluid Medium: An aqueous solution (e.g., a 0.2 M buffer solution to control pH) is added to
the vessel.[20]

e Reaction Conditions: The vessel is sealed and heated to hydrothermal conditions (e.g.,
220°C) for a set duration (e.g., 24 hours).[20][21]

e Product Analysis: After the experiment, the solid products are recovered, washed, and dried.
They are then analyzed using techniques such as Scanning Electron Microscopy (SEM) to
observe textural changes (e.g., the formation of porous gold) and XRD to identify the
resulting mineral phases.[19][21]

Visualizations

The following diagrams illustrate key processes related to calaverite analysis and
transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078455#physical-and-chemical-properties-of-
calaverite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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